Cas no 85680-03-1 (L-Cysteine, N-acetyl-S-(3-oxopropyl)-, methyl ester)

L-Cysteine, N-acetyl-S-(3-oxopropyl)-, methyl ester structure
85680-03-1 structure
Product Name:L-Cysteine, N-acetyl-S-(3-oxopropyl)-, methyl ester
CAS No:85680-03-1
MF:C9H15NO4S
MW:233.28470158577
CID:732393
Update Time:2023-08-03

L-Cysteine, N-acetyl-S-(3-oxopropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine,N-acetyl-S-(3-oxopropyl)-, methyl ester
    • L-Cysteine, N-acetyl-S-(3-oxopropyl)-, methyl ester
    • N-{1-Methoxy-1-oxo-3-[(3-oxopropyl)sulfanyl]propan-2-yl}ethanimidic acid
    • Inchi: 1S/C9H15NO4S/c1-7(12)10-8(9(13)14-2)6-15-5-3-4-11/h4,8H,3,5-6H2,1-2H3,(H,10,12)/t8-/m0/s1
    • InChI Key: ZFZCBGYYZIBEPB-QMMMGPOBSA-N
    • SMILES: S(CCC=O)C[C@@H](C(=O)OC)NC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 232
  • Topological Polar Surface Area: 97.8
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